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A comprehensive review of existing scientific literature reveals a significant gap in the

understanding of 10-Amino-4-decenoic acid and its role within metabolic pathways. Despite

extensive searches, no direct research, quantitative data, or detailed experimental protocols

specifically pertaining to this compound's metabolic functions were identified.

While the user's request sought an in-depth technical guide on 10-Amino-4-decenoic acid,

the available scientific and research databases do not contain information on its biosynthesis,

degradation, or interaction with signaling pathways. This suggests that 10-Amino-4-decenoic
acid may be a novel or largely unstudied molecule within the context of metabolic science.

Research in related areas has focused on structurally similar, yet distinct, decenoic acid

derivatives. Notably, significant research exists for 10-hydroxy-2-decenoic acid (10-HDA), a

major fatty acid component of royal jelly with a range of documented physiological activities.[1]

[2][3] Studies on 10-HDA have explored its biosynthesis in engineered E. coli, highlighting the

modification of the β-oxidation pathway and the use of P450 terminal hydroxylases for its

production from decanoic acid.[1][2][3]

Another related compound, cis-4-decenoic acid, has been identified as a metabolite in the

context of certain metabolic disorders. Specifically, it is found in increased amounts in patients

with medium-chain acyl-CoA dehydrogenase deficiency (MCADD).[4][5] This suggests its

involvement in fatty acid metabolism, although its precise role and the pathways it participates

in are areas of ongoing investigation.
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The absence of information on 10-Amino-4-decenoic acid precludes the creation of the

requested technical guide, including quantitative data tables, experimental protocols, and

pathway diagrams. The scientific community has yet to explore the metabolic significance of

this particular amino-fatty acid. Future research will be necessary to elucidate its potential roles

in cellular metabolism, its biosynthetic origins, and its physiological effects. Until such studies

are conducted, 10-Amino-4-decenoic acid remains an uncharted molecule in the vast

landscape of metabolic pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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